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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde hydrate

Cat. No.: B1654357 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Cyclooctanecarbaldehyde Hydrate, designed for researchers, scientists, and drug

development professionals. The following procedures are based on best practices for handling

flammable and irritant aldehyde compounds.

Chemical Properties and Hazards
Cyclooctanecarbaldehyde is classified as a flammable liquid and vapor that can cause skin and

eye irritation, as well as respiratory irritation.[1] While specific data for the hydrate form is not

readily available, it should be handled with the same precautions as the anhydrous form. The

primary routes of exposure are inhalation, skin contact, and eye contact. Proper personal

protective equipment (PPE) is mandatory when handling this compound.

Property Value Source

Molecular Formula C₉H₁₆O PubChem[1]

Molecular Weight 140.22 g/mol PubChem[1]

GHS Classification

Flammable liquid, Skin

irritation, Eye irritation,

Respiratory irritation

PubChem[1]
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The disposal of Cyclooctanecarbaldehyde Hydrate must be conducted in adherence to local,

state, and federal regulations. Under no circumstances should this chemical be disposed of

down the drain.[2][3]

1. Personal Protective Equipment (PPE):

Wear a lab coat, chemical-resistant gloves (such as nitrile), and safety goggles or a face

shield.

All handling of the chemical and its waste should be performed in a well-ventilated area,

preferably within a chemical fume hood.[4]

2. Waste Collection:

Liquid Waste:

Collect all waste Cyclooctanecarbaldehyde Hydrate and solutions containing it in a

designated, leak-proof container made of a compatible material (e.g., glass or

polyethylene).[2]

The container must be clearly labeled as "Hazardous Waste: Flammable Liquid, Aldehyde"

and should list all chemical constituents.[2]

Keep the waste container securely closed except when adding waste.[2]

Do not mix with incompatible waste streams, such as acids.[5]

Solid Waste:

Any materials contaminated with Cyclooctanecarbaldehyde Hydrate, such as paper

towels, gloves, and absorbent pads, must be treated as hazardous waste.[3][4]

Place these contaminated solids in a separate, clearly labeled, sealed container.[3]

3. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area.
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If the waste is flammable, it should be stored in a flammable storage cabinet.[6]

Ensure the storage area is away from sources of ignition, such as heat, sparks, and open

flames.[4]

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.[3][7]

For facilities generating smaller, varied quantities of chemical waste, utilizing a "lab pack"

service from a certified disposal firm is a convenient and compliant option.[8]

5. Empty Container Disposal:

Empty containers that held Cyclooctanecarbaldehyde Hydrate must also be disposed of

properly.

For volatile organic solvents, the emptied container can be air-dried in a chemical fume

hood.[9]

Metal containers should be triple-rinsed with a suitable solvent; the rinsate must be collected

as hazardous waste.[9]

After decontamination, remove or deface the original labels before recycling or discarding

the container.[9]

Experimental Workflow and Disposal Logic
The following diagram illustrates the general workflow for a laboratory experiment involving a

chemical like Cyclooctanecarbaldehyde Hydrate and the subsequent waste disposal

decision-making process.
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Caption: Workflow for chemical handling and waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

